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Introduction

Dibenzanthrone, more systematically known as violanthrone, is a large, planar polycyclic
aromatic hydrocarbon and a prominent member of the vat dye family.[1] Its rigid, conjugated
structure is responsible for its intense color and high stability, making it a compound of
significant interest in materials science and as a precursor for other functional dyes.[1][2] This
guide provides a comprehensive overview of its chemical identity, synthesis, key properties,
and relevant experimental protocols.

Part 1: Core Chemical Identification

Precise identification of a chemical entity is fundamental for research and regulatory purposes.
Dibenzanthrone is registered under CAS number 116-71-2.[1][2][3][4][5][6][7] It is crucial to
distinguish it from its isomer, isoviolanthrone, which has a different spatial arrangement and
CAS number (128-64-3).[1][8][9]

Table 1: Chemical Identifiers for Dibenzanthrone
(Violanthrone)
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Identifier Value Source

CAS Number 116-71-2 [L131141[7]

Anthra[10,1,2-
Preferred IUPAC Name cde]benzo[rst]pentaphene- [1]
5,10-dione

Violanthrone, Tinon Dark Blue
Other Names [1]
BOA, Ahcovat Dark Blue BO

Molecular Formula C34H1602 [11[3114]

Molecular Weight 456.49 g/mol [3]

INChl=1S/C34H1602/c35-33-
25-7-3-1-5-17(25)19-9-11-21-
22-12-10-20-18-6-2-4-8-

InChl [1][3]
26(18)34(36)28-16-14-
24(30(22)32(20)28)23-13-15-

27(33)31(19)29(21)23/h1-16H

YKSGNOMLAIJTLT-
InChIKey [1][3]
UHFFFAOYSA-N

C1=CC=C2C(=C1)C3=C4C(=
, CC=C5C4=C(C=C3)C6=C7C5
Canonical SMILES [11[3]
=CC=C8C7=C(C=C6)C9=CC=

CC=C9C8=0)C2=0

EC Number 204-152-0 [1114]

PubChem CID 8317 [1]

Part 2: Synthesis and Chemical Properties
Synthesis of Dibenzanthrone

The primary industrial synthesis of dibenzanthrone involves the potash fusion of
benzanthrone.[2][6] This process, however, can lead to the formation of byproducts such as
isoviolanthrone and 4-hydroxybenzanthrone.[2][6] For higher purity, a two-step process is often
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employed, starting with the coupling of two benzanthrone molecules to form 4,4'-
bibenzanthronyl, followed by an alkaline or acid-catalyzed ring closure.[2][6][10]

Experimental Protocol: High-Purity Synthesis of Dibenzanthrone
Objective: To synthesize high-purity violanthrone from 4,4'-bibenzanthronyl.

Materials:

4,4'-bibenzanthronyl

Sulfuric acid (concentrated)

Manganese dioxide (or other oxidizing agent)

Sodium hydrogen sulfite

Appropriate solvents for purification (e.g., high-boiling point solvents like naphthalene)[2][6]
Methodology:

e Ring Closure: In a suitable reaction vessel, dissolve 4,4'-bibenzanthronyl in concentrated
sulfuric acid.

» Oxidation: Gradually add an oxidizing agent, such as manganese dioxide, to the solution
while maintaining a controlled temperature. This facilitates the oxidative cyclization to form
the violanthrone structure.[2][6][10]

e Quenching and Precipitation: Carefully pour the reaction mixture into a large volume of water
to precipitate the crude violanthrone.

 Purification: The crude product can be purified by washing with water and then treating with
a reducing agent like sodium hydrogen sulfite to remove any over-oxidized quinone
byproducts.[2][6][10]

o Recrystallization: Further purification can be achieved by recrystallization from a high-boiling
point solvent.
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Chemical and Physical Properties

Dibenzanthrone is a dark blue to black solid with a high melting point and low solubility in
water and common organic solvents.[1][2][5] Its planarity and extensive Tt-conjugation
contribute to its strong intermolecular interactions and thermal stability.

Table 2: Physical and Chemical Properties of
Dibenzanthrone

Property Value Source

Dark blue to black
Appearance , [11[2][4]1[5]
solid/powder

Melting Point 492 °C (decomposes) [1]
Density 1.53 g/cm3 [1]
Solubility Insoluble in water [2]

) Typically >98% for commercial
Purity [315]
grades

Part 3: Applications and Relevance in Research

Dibenzanthrone's primary application is as a vat dye, where its insoluble form is reduced to a
soluble leuco form for application to textiles, and then re-oxidized to the insoluble pigment.[1] It
also serves as a crucial intermediate in the synthesis of other advanced dyes.[2][6] For
instance, the alkylation of the 16,17-dihydroxyviolanthrone derivative leads to the production of
highly sought-after navy-blue to brilliant-green vat dyes, such as Indanthren Brilliant Green B.
[2][6][10]

In the realm of materials science, the rigid, electron-rich structure of dibenzanthrone makes it
an interesting candidate for research into organic electronics and charge-transporting
materials.

Part 4: Visualization of Synthesis Pathway
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The following diagram illustrates the synthetic route from benzanthrone to dibenzanthrone and
its subsequent derivatization to Caledon Jade Green.

Oxidation (H:80s, MnOz) ) Reduction (NaHs03) [ ; ) Akylation Caledon Jade Green
(Dimethy! Ether Derivative)

Click to download full resolution via product page

Caption: Synthesis pathway of Dibenzanthrone and a key derivative.

Conclusion

Dibenzanthrone (violanthrone) is a foundational molecule in the field of organic colorants with
a well-established chemical identity and synthetic methodology. Its robust structure and rich
chemistry continue to make it a valuable platform for the development of new materials and
functional dyes. This guide provides the essential technical information for researchers and
professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Violanthrone)]. BenchChem, [2026]. [Online PDF]. Available at:
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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